Cas no 3818-90-4 (4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid)

• Product Name: 4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid
• CAS No: 3818-90-4
• MF: C₁₅H₁₉ClO₄
• MW: 298.761964082718
• CID: 1488496
• PubChem ID: 199194
• Update Time: 2025-04-21

4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid
• 4-[5-(4-chlorophenyl)pentoxy]-4-oxobutanoic acid
• AF 425
• Succinato acido di 1-p-clorofenilpentile [Italian]
• DTXSID40191567
• alpha-Butyl-p-chlorobenzyl ester of succinic acid
• 3818-90-4
• Succinato acido di 1-p-clorofenilpentile
• 1-p-Chlorophenyl pentyl succinate
• Succinic acid, alpha-butyl-p-chlorobenzyl ester

• Inchi： 1S/C15H19ClO4/c16-13-7-5-12(6-8-13)4-2-1-3-11-20-15(19)10-9-14(17)18/h5-8H,1-4,9-11H2,(H,17,18)
• InChI Key： LCPXTPZKKXGDAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCCCCOC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 298.09727
• Monoisotopic Mass: 298.0971868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6